Cas no 112089-17-5 (9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-)

9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]- structure
112089-17-5 structure
Product Name:9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-
CAS No:112089-17-5
MF:C15H17N5
MW:267.328982114792
CID:190296
PubChem ID:3010173
Update Time:2025-04-19

9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-
    • 9H-Purin-6-amine, N,N-dimethyl-9-((3-methylphenyl)methyl)-
    • N,N-dimethyl-9-[(3-methylphenyl)methyl]purin-6-amine
    • N,N-DIMETHYL-9-[(3-METHYLPHENYL)METHYL]-9H-PURIN-6-AMINE
    • 9H-Purin-6-amine, N,N-dimethyl-9-[(3-methylphenyl)methyl]-
    • CHEMBL7516
    • 112089-17-5
    • DTXSID30149875
    • N,N-Dimethyl-9-(3-methylbenzyl)-9H-purin-6-amine
    • N,N-dimethyl-9-(m-tolylmethyl)purin-6-amine
    • Inchi: 1S/C15H17N5/c1-11-5-4-6-12(7-11)8-20-10-18-13-14(19(2)3)16-9-17-15(13)20/h4-7,9-10H,8H2,1-3H3
    • InChI Key: PWDRZNAEANKJAF-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C(=NC=NC1=2)N(C)C)CC1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 267.14861
  • Monoisotopic Mass: 267.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.8Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 465.7°C at 760 mmHg
  • Flash Point: 235.5°C
  • Refractive Index: 1.646
  • PSA: 46.84
  • LogP: 2.24900
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